Cas no 2171660-97-0 (5-ethyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxypentanoic acid)

• Product Name: 5-ethyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxypentanoic acid
• CAS No: 2171660-97-0
• MF: C₂₃H₂₈N₂O₅
• MW: 412.478826522827
• CID: 6135510
• PubChem ID: 165518433
• Update Time: 2025-06-14

5-ethyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxypentanoic acid
• 5-[ethyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxypentanoic acid
• EN300-1298184
• 2171660-97-0

• Inchi： 1S/C23H28N2O5/c1-3-25(2)13-15(26)12-21(22(27)28)24-23(29)30-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-21,26H,3,12-14H2,1-2H3,(H,24,29)(H,27,28)
• InChI Key： RURPVNZNKJXSOA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC(CN(C)CC)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.19982200g/mol
• Monoisotopic Mass: 412.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 99.1Ų

Additional information on 5-ethyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxypentanoic acid

Research Briefing on 5-ethyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxypentanoic acid (CAS: 2171660-97-0)

In recent years, the compound 5-ethyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxypentanoic acid (CAS: 2171660-97-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in peptide synthesis, drug development, and targeted therapeutics. The presence of both the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the hydroxypentanoic acid moiety makes it a versatile intermediate in organic and medicinal chemistry.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity, which are critical for its application in high-throughput screening and combinatorial chemistry. Advanced techniques such as solid-phase peptide synthesis (SPPS) and liquid chromatography-mass spectrometry (LC-MS) have been employed to characterize its properties and ensure reproducibility. The compound's stability under various conditions has also been a subject of investigation, particularly in the context of its use in prolonged experimental protocols.

One of the key findings from the latest research is the compound's role as a building block for novel peptide-based therapeutics. Its structural attributes allow for the introduction of diverse functional groups, enabling the design of molecules with enhanced bioavailability and target specificity. For instance, derivatives of 5-ethyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxypentanoic acid have shown promise in modulating protein-protein interactions, a mechanism that is increasingly being exploited in the development of treatments for cancer and neurodegenerative diseases.

Furthermore, the compound's compatibility with Fmoc-based protection strategies has made it a valuable tool in the synthesis of complex peptides and peptidomimetics. Researchers have reported its successful incorporation into multi-step synthetic routes, yielding products with high enantiomeric purity. This is particularly relevant for the pharmaceutical industry, where the demand for enantiomerically pure compounds continues to grow.

In addition to its synthetic utility, 5-ethyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxypentanoic acid has been explored for its potential biological activities. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. However, further research is needed to fully elucidate its pharmacological profile and therapeutic potential.

In conclusion, the compound 5-ethyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxypentanoic acid (CAS: 2171660-97-0) represents a promising candidate for various applications in chemical biology and drug discovery. Its versatility as a synthetic intermediate, combined with its potential biological activities, underscores the importance of continued research in this area. Future studies should focus on expanding its utility in peptide-based drug design and exploring its mechanisms of action in greater detail.